1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(thiophen-3-yl)ethanone
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Description
Properties
IUPAC Name |
2-thiophen-3-yl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]ethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N7OS/c24-16(7-13-1-6-25-9-13)22-4-2-21(3-5-22)14-8-15(19-11-18-14)23-12-17-10-20-23/h1,6,8-12H,2-5,7H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDCNQCAZPMKZBY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC(=C2)N3C=NC=N3)C(=O)CC4=CSC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N7OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Biological Activity
The compound 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(thiophen-3-yl)ethanone is a hybrid molecule that incorporates a triazole and pyrimidine scaffold, which are known for their diverse pharmacological properties. This article reviews the biological activities associated with this compound, focusing on its potential therapeutic applications based on existing literature.
Structural Overview
The molecular structure of the compound is characterized by:
- Triazole ring : Known for antifungal and anticancer properties.
- Pyrimidine moiety : Associated with various biological activities including antiviral and anticancer effects.
- Piperazine group : Commonly linked to neuropharmacological effects.
- Thiophene unit : Contributes to the compound's electronic properties and biological activity.
Antimicrobial Activity
Research indicates that derivatives of triazole and pyrimidine exhibit significant antimicrobial properties. A study highlighted that compounds with similar structures showed moderate to high antimicrobial activities against bacteria such as Staphylococcus aureus and Escherichia coli, as well as fungi like Candida albicans . The compound's structural components suggest potential efficacy against various pathogens.
Anticancer Properties
The compound has been evaluated for its anticancer activity. Similar triazole derivatives have demonstrated potent inhibitory effects against cancer cell lines, with IC50 values ranging from 15.6 to 23.9 µM . The mechanism of action is believed to involve apoptosis induction in cancer cells, making it a candidate for further development in oncology .
Antitubercular Activity
In the context of tuberculosis, compounds featuring the triazole and pyrimidine scaffolds have shown promising results against Mycobacterium tuberculosis. For instance, certain derivatives exhibited IC90 values ranging from 3.73 to 4.00 µM, indicating strong antitubercular activity . This suggests that the compound could be effective in treating tuberculosis, warranting further investigation.
Study 1: Antimicrobial Evaluation
A series of compounds derived from triazoles were synthesized and tested for their antimicrobial activity. The results indicated that certain compounds exhibited significant inhibition against both Gram-positive and Gram-negative bacteria. The study concluded that modifications to the triazole or pyrimidine moieties could enhance antimicrobial efficacy .
Study 2: Anticancer Activity
In another study focusing on anticancer properties, a range of triazole-pyrimidine derivatives were evaluated against various cancer cell lines. The results showed that specific derivatives led to a marked decrease in cell viability, supporting the hypothesis that these compounds can act as effective anticancer agents .
The biological activity of this compound may be attributed to several mechanisms:
- Inhibition of DNA synthesis : Triazoles are known to interfere with nucleic acid synthesis in microbial cells.
- Induction of apoptosis : The compound may trigger programmed cell death in cancerous cells through mitochondrial pathways.
- Enzyme inhibition : It may act as an inhibitor of specific enzymes involved in disease processes, particularly in cancer and bacterial infections.
Comparison with Similar Compounds
[6-(4-Chloro-2-(trifluoromethyl)phenyl)-2-methylpyrimidin-4-yl][4-(substituted sulfonyl)piperazin-1-yl]methanone ()
- Structural Similarities : Shares a pyrimidine-piperazine backbone.
- Key Differences: The target compound replaces the sulfonyl and chloro-trifluoromethylphenyl groups with a triazole-substituted pyrimidine and thiophen-3-yl ethanone.
- Pharmacological Implications : Sulfonyl-piperazine derivatives in exhibit enhanced metabolic stability due to electron-withdrawing substituents, whereas the target’s triazole-thiophene combination may improve solubility and target affinity .
MK47 (Compound 22) ()
- Structure: 2-(4-(4-(Trifluoromethyl)phenyl)piperazin-1-yl)ethanone with a thiophen-2-yl group.
- Comparison :
- Substituent Position : Thiophen-2-yl vs. thiophen-3-yl in the target compound. The 3-position may reduce steric hindrance, favoring interactions with planar binding sites.
- Synthesis : MK47 was synthesized via HOBt/TBTU coupling (82% yield), suggesting similar efficient routes for the target compound .
Triazole-Containing Analogues
m6 ()
- Structure: Triazole-substituted pyrimidine linked to a piperazine-acetophenone group.
- Comparison :
Fungicidal Triazole-Thioether Compound ()
- Structure: 1-(4-Methylphenyl)-2-(5-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)ethanone.
- Comparison: Replaces piperazine with a methylphenyl group and uses a thioether linker.
Thiophene-Modified Analogues
Thiophen-2-yl Piperazine Derivatives ()
- Structure: Thiophen-2-yl (4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)methanone.
Comparative Data Table
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
